Cas no 1025214-94-1 (2-(5-Methyl(3-hydrobenzimidazol-2-ylidene))-2-((4-(trifluoromethoxy)phenyl)sulfonyl)ethanenitrile)

• Product Name: 2-(5-Methyl(3-hydrobenzimidazol-2-ylidene))-2-((4-(trifluoromethoxy)phenyl)sulfonyl)ethanenitrile
• CAS No: 1025214-94-1
• MF: C₁₇H₁₂F₃N₃O₃S
• MW: 395.355692863464
• MDL: MFCD00245422
• CID: 5024749
• Update Time: 2026-02-28

2-(5-Methyl(3-hydrobenzimidazol-2-ylidene))-2-((4-(trifluoromethoxy)phenyl)sulfonyl)ethanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-METHYL(3-HYDROBENZIMIDAZOL-2-YLIDENE))-2-((4-(TRIFLUOROMETHOXY)PHENYL)SULFONYL)ETHANENITRILE
• 2-[(2Z)-5-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-ylidene]-2-[4-(trifluoromethoxy)benzenesulfonyl]acetonitrile
• 2-(5-Methyl(3-hydrobenzimidazol-2-ylidene))-2-((4-(trifluoromethoxy)phenyl)sulfonyl)ethanenitrile

• MDL： MFCD00245422
• Inchi： 1S/C17H12F3N3O3S/c1-10-2-7-13-14(8-10)23-16(22-13)15(9-21)27(24,25)12-5-3-11(4-6-12)26-17(18,19)20/h2-8,22-23H,1H3/b16-15-
• InChI Key： FXXVYIPPSKPMIW-NXVVXOECSA-N
• SMILES： S(C1C=CC(=CC=1)OC(F)(F)F)(/C(/C#N)=C1/NC2C=CC(C)=CC=2N/1)(=O)=O

Computed Properties

• Exact Mass: 395.055
• Monoisotopic Mass: 395.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 99.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles